4-Fluoro-3-(piperidin-1-yl)benzoic acid hydrochloride
Overview
Description
“4-Fluoro-3-(piperidin-1-yl)benzoic acid hydrochloride” is a chemical compound with the CAS Number 1795441-39-2 . It has a molecular weight of 259.71 . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The IUPAC name of the compound is “4-fluoro-3-(piperidin-1-yl)benzoic acid hydrochloride” and its InChI code is "1S/C12H14FNO2.ClH/c13-10-5-4-9 (12 (15)16)8-11 (10)14-6-2-1-3-7-14;/h4-5,8H,1-3,6-7H2, (H,15,16);1H" .Physical And Chemical Properties Analysis
The compound is a powder that is stored at room temperature . It has a molecular weight of 259.71 .Scientific Research Applications
Application in Drug Synthesis
- Scientific Field : Pharmaceutical Chemistry
- Summary of Application : “4-Fluoro-3-(piperidin-1-yl)benzoic acid hydrochloride” is primarily involved in the synthesis of atypical antipsychotics such as risperidone, paliperidone, and iloperidone for the treatment of schizophrenia . It is also exploited as a molecular scaffold for antimicrobials, antidepressants, and anticancer drugs .
- Methods of Application : The specific methods of application or experimental procedures would depend on the particular synthesis pathway being used. Unfortunately, the exact details are not provided in the source .
- Results or Outcomes : The outcomes of using this compound in drug synthesis include the production of effective treatments for schizophrenia and other conditions .
Application in PROTAC Development
- Scientific Field : Biochemistry
- Summary of Application : “4-(Piperidin-4-yl)benzoic acid hydrochloride” is useful as a semi-flexible linker in PROTAC (Proteolysis Targeting Chimeras) development for targeted protein degradation .
- Methods of Application : The compound is used as a linker molecule in the construction of PROTACs. The exact methods would depend on the specific PROTAC being developed .
- Results or Outcomes : The use of this compound as a linker in PROTACs can lead to the development of effective targeted protein degradation therapies .
Future Directions
While specific future directions for “4-Fluoro-3-(piperidin-1-yl)benzoic acid hydrochloride” are not mentioned in the search results, it’s worth noting that organoboron compounds are highly valuable building blocks in organic synthesis . They can be converted into a broad range of functional groups, which suggests potential for diverse applications .
properties
IUPAC Name |
4-fluoro-3-piperidin-1-ylbenzoic acid;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14FNO2.ClH/c13-10-5-4-9(12(15)16)8-11(10)14-6-2-1-3-7-14;/h4-5,8H,1-3,6-7H2,(H,15,16);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZUNSWPWILRRUJZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C2=C(C=CC(=C2)C(=O)O)F.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15ClFNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.70 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Fluoro-3-(piperidin-1-yl)benzoic acid hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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